BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Undeceth-3 (CAS
Number: 34398-01-1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Undeceth-3

Cat. No.: B15192067

For Researchers, Scientists, and Drug Development Professionals

Abstract

Undeceth-3, a nonionic surfactant with the CAS number 34398-01-1, is a polyethylene glycol
ether of undecyl alcohol. This technical guide provides a comprehensive overview of its
chemical and physical properties, mechanisms of action, and potential applications relevant to
research and development. While primarily utilized in the cosmetics and personal care
industries as an emulsifier, cleansing agent, and emollient, its fundamental surfactant
properties may offer utility in pharmaceutical formulations and drug delivery systems. This
document summarizes available quantitative data, outlines general experimental protocols for
its use as a surfactant, and visualizes its key mechanisms of action through signaling pathway
and workflow diagrams.

Chemical and Physical Properties

Undeceth-3 is the polyethylene glycol ether of undecyl alcohol that conforms to the formula:
CH3(CH2)9CH2(OCH2CH2)nOH, where 'n' has an average value of 3. Its amphiphilic nature,
possessing both a hydrophobic undecyl tail and a hydrophilic polyoxyethylene head, dictates its
function as a surface-active agent.[1][2][3]

Quantitative Data
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The following tables summarize the key quantitative data available for Undeceth-3. It is

important to note that some values may be calculated or estimated and can vary depending on

the specific grade and purity of the substance.

Table 1: General Properties

Property Value Source
CAS Number 34398-01-1 [415]
Molecular Formula C17H3604 [6]
Molecular Weight 304.5 g/mol [1][6]
Polyethylene glycol (3) undecyl
ether, Polyoxyethylene (3
Synonyms undecyl e)t/he:,/ TriZther:le) Bliell7]
glycol monoundecyl ether
Table 2: Physical and Chemical Properties
Property Value Source
Density 0.9+£0.1g/cm3 [1]
Boiling Point 397.7 £ 22.0 °C at 760 mmHg [1]
Flash Point 194.3+22.3°C [1]

Vapor Pressure

0.0 £ 2.1 mmHg at 25°C

[1]

Refractive Index 1.450 [1]
XLogP3 4.3 [1][6]
Hydrogen Bond Donor Count 1 [1][6]
Hydrogen Bond Acceptor
4 [11[6]
Count
Rotatable Bond Count 18 [1]
Topological Polar Surface Area  47.9 A2 [1]
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Mechanism of Action: Surfactant Properties

As a nonionic surfactant, the primary mechanism of action of Undeceth-3 revolves around its
ability to reduce surface and interfacial tension. This property is fundamental to its roles as an
emulsifier and detergent.

Emulsification

Undeceth-3 facilitates the formation of stable emulsions by adsorbing at the oil-water interface,
thereby preventing the coalescence of dispersed droplets. Its amphiphilic structure allows it to

bridge the otherwise immiscible oil and water phases.

Pre-Emulsification

Stable Emulsion

Hydrophilic Head (in Water)
Oil-in-Water Emulsion ===
Hydrophobic Tail (in Oil)

Emulsification Process

High Shear Mixing
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Click to download full resolution via product page
Mechanism of Emulsification by Undeceth-3.

Micelle Formation

Above a certain concentration, known as the Critical Micelle Concentration (CMC), surfactant
monomers self-assemble into spherical structures called micelles.[8][9] In aqueous solutions,
Undeceth-3 forms micelles with a hydrophobic core and a hydrophilic shell. This phenomenon
is crucial for solubilizing hydrophobic substances in aqueous media, a principle that can be

exploited in drug delivery.
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Micelle Formation of Undeceth-3 in Aqueous Solution.

Applications in Research and Drug Development

While specific data on Undeceth-3 in pharmaceutical applications is limited, the broader class
of polyoxyethylene alkyl ethers is utilized in various drug delivery systems.[10][11] Their roles
include:

Solubilizers: To enhance the aqueous solubility of poorly water-soluble active pharmaceutical
ingredients (APIs).[10]

o Emulsifying Agents: In the formulation of emulsions and microemulsions for oral, topical, and
parenteral drug delivery.[10]

o Wetting Agents: To improve the dissolution of solid dosage forms.

+ Niosome Formation: Nonionic surfactants are key components in the formation of niosomes,
which are vesicular systems for drug delivery.[12][13]
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Fatty alcohol ethoxylates, such as Undeceth-3, are also used in pharmaceutical and cosmetic
compositions as emulsifiers.[11][14][15][16]

Experimental Protocols

The following are generalized experimental protocols that can be adapted for the use of
Undeceth-3 in a research setting.

Preparation of an Oil-in-Water (O/W) Emulsion

This protocol describes a general method for preparing an O/W emulsion using a nonionic
surfactant like Undeceth-3.[17][18][19]

Prepare Aqueous Phase: Prepare Oil Phase:
Dissolve Undeceth-3 in water. Select the desired oil.

N S

Combine Phases:
Slowly add the oil phase to the aqueous phase.

l

Homogenize:
Apply high shear mixing (e.g., using a homogenizer).

l

Characterize Emulsion:
Analyze droplet size, stability, and viscosity.

Click to download full resolution via product page
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Workflow for Oil-in-Water Emulsion Preparation.

Methodology:

o Preparation of the Aqueous Phase: Dissolve a predetermined amount of Undeceth-3 in
deionized water. Gentle heating may be applied to facilitate dissolution.

e Preparation of the Oil Phase: The selected oil phase (e.g., a pharmaceutical-grade oil) is
prepared separately.

e Mixing: The oil phase is slowly added to the aqueous phase while under continuous
agitation.

e Homogenization: The mixture is subjected to high-shear homogenization to reduce the
droplet size of the dispersed oil phase to the desired range (typically in the nanometer to
micrometer scale).

» Characterization: The resulting emulsion is characterized for its physical properties, including
droplet size distribution (e.g., by dynamic light scattering), stability (e.g., by monitoring for
phase separation over time), and rheological properties.

Determination of Critical Micelle Concentration (CMC)

The CMC is a critical parameter for any surfactant. Various methods can be employed for its
determination.[20][21][22][23][24] The surface tension method is a common approach.

Methodology (Surface Tension Method):

o Prepare a series of solutions: A range of concentrations of Undeceth-3 in deionized water
are prepared.

o Measure surface tension: The surface tension of each solution is measured using a
tensiometer.

o Plot the data: The surface tension is plotted as a function of the logarithm of the surfactant
concentration.
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o Determine the CMC: The plot will show a sharp decrease in surface tension with increasing
concentration, followed by a plateau. The concentration at which this break occurs is the
CMC.

Safety and Handling

Undeceth-3 is generally considered safe for use in cosmetic formulations when formulated to
be non-irritating.[6] However, as with any chemical, appropriate safety precautions should be
taken in a laboratory setting. Safety data sheets (SDS) for products containing Undeceth-3
indicate that it can cause serious eye damage and may be toxic to aquatic life.[25] Therefore,
appropriate personal protective equipment (PPE), including safety goggles and gloves, should
be worn when handling this substance. Work should be conducted in a well-ventilated area.

Conclusion

Undeceth-3 is a versatile nonionic surfactant with well-characterized physical and chemical
properties that make it an effective emulsifier and cleansing agent. While its primary
applications are in the cosmetic and personal care industries, its fundamental surfactant
properties, such as the ability to form micelles and stabilize emulsions, suggest its potential for
use in pharmaceutical research and drug delivery. Further investigation is warranted to explore
its specific applications in these fields, particularly in the solubilization of poorly soluble drugs
and the development of novel drug delivery systems. The experimental protocols outlined in
this guide provide a starting point for researchers interested in exploring the utility of
Undeceth-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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